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Compound of Interest

Compound Name: 2-Chloro-5-isocyanatopyridine

Cat. No.: B055593

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. The information provided is based on publicly available safety
data sheets and general knowledge of isocyanate compounds. It is not a substitute for a
comprehensive risk assessment and adherence to all applicable local, state, and federal safety
regulations. Always consult the most current Safety Data Sheet (SDS) from your supplier
before handling this chemical.

Executive Summary

2-Chloro-5-isocyanatopyridine is a reactive chemical intermediate used in the synthesis of
various compounds, particularly in the pharmaceutical and agrochemical industries. As with all
isocyanates, it presents significant health hazards upon exposure. This guide provides a
detailed overview of the known safety and handling precautions for 2-Chloro-5-
isocyanatopyridine, including its hazard classifications, personal protective equipment (PPE)
recommendations, emergency procedures, and proper storage and disposal methods. The
information is intended to support researchers, scientists, and drug development professionals
in establishing safe laboratory practices when working with this compound.

Hazard Identification and Classification

2-Chloro-5-isocyanatopyridine is classified as a hazardous substance. The primary routes of
occupational exposure are inhalation and dermal contact. The Globally Harmonized System
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(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 1: GHS Classification for 2-Chloro-5-isocyanatopyridine

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]

skin.[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 o

Irritation irritation.[1]

H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing

difficulties if inhaled.[1]

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation.[1]
Tract Irritation)

Signal Word: Danger[1]
Hazard Pictograms:

e GHSO07: Exclamation Mark
o GHSO08: Health Hazard

Toxicological Information

Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) values for 2-Chloro-5-isocyanatopyridine, are not readily available in
the public domain. The hazard classifications are based on the known properties of
isocyanates and available data for this specific compound.
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Isocyanates as a class are potent respiratory and dermal sensitizers.[1] Initial exposure may

cause irritation, but subsequent exposures, even at very low concentrations, can trigger a

severe allergic reaction in sensitized individuals. Symptoms of an allergic reaction can include

rash, itching, swelling, difficulty breathing, chest tightness, and other asthma-like symptoms.[1]

These reactions can be delayed and may occur several hours after exposure.

Physical and Chemical Properties

A summary of the available physical and chemical properties of 2-Chloro-5-

isocyanatopyridine is provided below.

Table 2: Physical and Chemical Properties of 2-Chloro-5-isocyanatopyridine

Property Value

CAS Number 125117-96-6[1]

Molecular Formula CeH3CIN20[2]

Molecular Weight 154.55 g/mol [2]
Appearance Solid[2]

Purity >95% - 97% (typical)[1][2]

Storage Temperature

2-8°C (refrigerated)[3]

Boiling Point No data available
Melting Point No data available

Reacts with water. Solubility in organic solvents
Solubility is not specified, but likely soluble in aprotic

solvents.

Vapor Pressure

No data available

Experimental Protocols for Safety Assessment

Detailed experimental protocols for the toxicological or safety assessment of 2-Chloro-5-

isocyanatopyridine are not publicly available. However, standardized test guidelines from the
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Organisation for Economic Co-operation and Development (OECD) are internationally

recognized for assessing the safety of chemicals.[4][5] Should a safety assessment be

required, the following OECD guidelines would be relevant:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method)[5]
Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro Skin Irritation)

Eye Irritation/Corrosion: OECD Test Guideline 492 (Reconstructed human Cornea-like
Epithelium test method)

Skin Sensitization: OECD Test Guideline 497 (Defined Approaches on Skin Sensitisation)[6]

Repeated Dose Toxicity: OECD Test Guideline 407 (Repeated Dose 28-day Oral Toxicity
Study in Rodents)[7]

The execution of these tests should only be performed by trained professionals in a facility

equipped for toxicological studies.

Safe Handling and Personal Protective Equipment
(PPE)

Due to the hazardous nature of 2-Chloro-5-isocyanatopyridine, strict adherence to safety

protocols is mandatory.

Engineering Controls

Fume Hood: All work with 2-Chloro-5-isocyanatopyridine, including weighing and
transferring, must be conducted in a certified chemical fume hood with good ventilation to
minimize inhalation exposure.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact, and respiratory
exposure. The following diagram illustrates a recommended PPE selection workflow.

Figure 1: PPE Selection Workflow for 2-Chloro-5-isocyanatopyridine

Handling 2-Ch|oro-5-isocya@

Work in a certified
chemical fume hood?

Eye Protection:
Wear chemical safety goggles and a face shield.

Hand Protection:
Wear nitrile or butyl rubber gloves (double-gloving recommended).
Check for breakthrough times.

Body Protection:
Wear a flame-retardant lab coat.
Ensure full coverage of arms and legs.

Respiratory Protection:
Use a NIOSH-approved respirator with an organic vapor cartridge
if fume hood is not available or as a precaution.

Proceed with work

Click to download full resolution via product page
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Caption: PPE selection workflow for handling 2-Chloro-5-isocyanatopyridine.

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure. The following diagram outlines the first aid
procedures.

Figure 2: First Aid Procedures for 2-Chloro-5-isocyanatopyridine Exposure

P— = N Eye Contact:
Inhalation: . SR N Rinse immediately with plenty of water for at least 15 minutes,
Move to fresh air immediately. Immediately remove contaminated clothing. lifting upper and lower eyelids
If not breathing, give artificial respiration. Wash skin with soap and plenty of water for at least 15 minutes. 9 P! Y .

N 5 A 5 5 9 Remove contact lenses if present and easy to do.
Seek immediate medical attention. Seek medical attention. ST e e i

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid measures for exposure to 2-Chloro-5-isocyanatopyridine.

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

o PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye/face protection.

o Containment: For solid spills, carefully sweep up the material to avoid generating dust. Place
into a suitable, labeled container for disposal.
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» Decontamination: Decontaminate the spill area with a suitable isocyanate neutralizing
solution (e.g., a mixture of water, ammonia, and detergent).

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local
regulations.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: In a fire, hazardous decomposition products may be released, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen chloride gas.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal
Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep refrigerated as recommended (2-8°C).[3]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, alcohols, and amines.

e The material is sensitive to moisture and should be stored under an inert atmosphere if
possible.

Disposal

» Waste from this product is classified as hazardous.[1]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

e Do not allow the material to enter drains or waterways.
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o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Logical Workflow for Handling and Experiments

The following diagram provides a logical workflow for safely conducting experiments with 2-

Chloro-5-isocyanatopyridine.
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Figure 3: Safe Experimental Workflow

Plan Experiment

Conduct Risk Assessment
(Review SDS, identify hazards)

Implement Controls
(Fume hood, PPE, emergency prep)

Perform Experiment
(Handle with care, monitor for issues)

Decontaminate Work Area and Equipment

Dispose of Waste Properly
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Caption: A logical workflow for safely handling 2-Chloro-5-isocyanatopyridine.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b055593?utm_src=pdf-body-img
https://www.benchchem.com/product/b055593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Chloro-5-isocyanatopyridine is a valuable chemical intermediate that requires careful and
informed handling due to its significant health hazards. By understanding its toxicological
properties, implementing appropriate engineering controls, consistently using the correct PPE,
and being prepared for emergencies, researchers and scientists can mitigate the risks
associated with its use. Adherence to the guidelines outlined in this document and the product's
specific SDS is paramount for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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